Cas no 1236-78-8 (Pongaglabrone)

Pongaglabrone structure

Product Name:Pongaglabrone

CAS No:1236-78-8

Molecular Formula:C₁₈H₁₀O₅

Molecular Weight:306.269005298615

CID:199135

Pongaglabrone Properties

Names and Identifiers

- 4H-Furo[2,3-h]-1-benzopyran-4-one,2-(1,3-benzodioxol-5-yl)-
- 4H-Furo[2,3-h]-1-benzopyran-4-one,2-[3,4-(methylenedioxy)phenyl]- (7CI,8CI)
- Pongaglabron
- Pongaglabrone
- Songaglabrene
- 2-(1,3-benzodioxol-5-yl)furo[2,3-h]chromen-4-one
- 2-[3,4-(Methylenedioxy)phenyl]-4H-furo[2,3-h]-1-benzopyran-4-one
- +Expand
- InChIKey： OLRNTGNFKYRPHW-UHFFFAOYSA-N
- Inchi： 1S/C18H10O5/c19-13-8-16(10-1-3-15-17(7-10)22-9-21-15)23-18-11(13)2-4-14-12(18)5-6-20-14/h1-8H,9H2
- SMILES： O1C(=CC(C2C=CC3=C(C=CO3)C1=2)=O)C1=CC=C2C(=C1)OCO2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Heavy Atom Count: 23
Complexity: 530
XLogP3: 3.4
Topological Polar Surface Area: 57.9

Pongaglabrone Related Literature

1. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
2. Thermodynamically stable vesicle formation of biodegradable double mPEG-tailed amphiphiles with sulfonate head group†

Rita Ghosh,Joykrishna Dey,B. V. N. Phani Kumar RSC Adv., 2020,10, 32522-32531
3. Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†

Won-Young Cha,Tomoki Yoneda,Sangsu Lee,Jong Min Lim,Atsuhiro Osuka,Dongho Kim Chem. Commun., 2014,50, 548-550
4. Efficient synthesis of silylated 2,2-difluorostyrene derivatives through Suzuki–Miyaura cross-coupling of 2,2-difluoro-1-iodo-1-silylethenes†

Marc-Olivier Turcotte-Savard,Jean-François Paquin Org. Biomol. Chem., 2013,11, 1367-1375
5. Tools for overcoming reliance on energy-based measures in chemistry: a tutorial review†

Steven R. Kirk,Samantha Jenkins Chem. Soc. Rev., 2023,52, 5861-5874
6. Domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under Fe/Ni relay catalysis†

Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. Novikov RSC Adv., 2015,5, 18172-18176
7. Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides†

Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
8. Molecular association induced by flow in solutions of some macromolecular polyelectrolytes

Discuss. Faraday Soc., 1958,25, 150-157
9. Enhanced field-emission of silver nanoparticle–graphene oxide decorated ZnO nanowire arrays

Guojing Wang,Jiecui Liao,Chienhua Chen,Shasha Lv,Chuanqing Shi Phys. Chem. Chem. Phys., 2015,17, 31822-31829
10. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806

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